11-Deoxycortisol-d5
Description
11-Deoxycortisol-d5 (C21H25D5O4; molecular weight: 351.49 g/mol) is a deuterium-labeled analog of 11-deoxycortisol (also known as cortexolone), a precursor in cortisol biosynthesis. It is synthesized with five deuterium atoms at positions 2, 2, 4, 6, and 6 to minimize isotopic interference during mass spectrometry (MS) analysis . This compound is widely used as an internal standard (IS) in liquid chromatography-tandem mass spectrometry (LC-MS/MS) for quantifying endogenous 11-deoxycortisol in clinical and research settings. Its high chemical purity (98%) and stability in methanol solution make it a reliable reference material for steroid hormone assays .
Properties
Molecular Formula |
C21H25D5O4 |
|---|---|
Molecular Weight |
351.49 |
Origin of Product |
United States |
Comparison with Similar Compounds
Research Findings and Limitations
- Clinical Validation: A 2022 study using this compound in non-targeted steroid profiling achieved 98% accuracy in diagnosing adrenal tumors, outperforming immunoassays prone to cross-reactivity .
- Limitations : Its higher LOQ compared to cortisol-d4 limits sensitivity in low-abundance samples (e.g., saliva), necessitating method optimization .
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